N-(3-acetamidophenyl)-3-(3,5-dimethyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-4-yl)propanamide

• IUPAC Name: N-(3-acetamidophenyl)-3-[3,5-dimethyl-1-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-4-yl]propanamide
• InChI: InChI=1S/C21H24N6O3/c1-12-10-20(30)25-21(22-12)27-14(3)18(13(2)26-27)8-9-19(29)24-17-7-5-6-16(11-17)23-15(4)28/h5-7,10-11H,8-9H2,1-4H3,(H,23,28)(H,24,29)(H,22,25,30)
• InChI Key: BBOKYJSYMRMYBD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)N2C(=C(C(=N2)C)CCC(=O)NC3=CC=CC(=C3)NC(=O)C)C
• Molecular Formula: C21H24N6O3
• Molecular Weight: 408.5 g/mol

Description

N-(3-acetamidophenyl)-3-(3,5-dimethyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-4-yl)propanamide is a useful research compound. Its molecular formula is C21H24N6O3 and its molecular weight is 408.462. The purity is usually 95%.
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Scientific Research Applications

Cyclization Reactions and Heterocyclic Derivative Synthesis

Cyclization of aryl-, aroyl-, and (4,6-dimethylpyrimidin-2-yl)cyanamides with methyl anthranilates, 2-aminophenyl ketones, and methyl 2-(3-oxopiperazin-2-yl)acetate leads to various heterocyclic derivatives. These reactions result in the formation of 2-amino-3,4-dihydroquinazolin-4-one, 2-aminoquinazoline, and 6-amino-1,3,4,8,9,9a-hexahydro-2H-pyrazino[1,2-c]pyrimidine-1,8-dione derivatives, showcasing the compound's utility in synthesizing complex heterocycles (Shikhaliev et al., 2008).

Anticancer and Anti-inflammatory Applications

Novel antitumor acetamide, pyrrole, pyrrolopyrimidine, thiocyanate, hydrazone, pyrazole, isothiocyanate, and thiophene derivatives containing a biologically active pyrazole moiety have been synthesized to evaluate their antitumor activity. Some derivatives, particularly compound 4, showed effectiveness exceeding that of the reference drug, doxorubicin, as a positive control, indicating potential anticancer applications (Alqasoumi et al., 2009).

Insecticidal and Antibacterial Potential

The synthesis of pyrimidine linked pyrazole heterocyclics through microwave irradiative cyclocondensation has been explored for their insecticidal and antibacterial potential. This research underlines the compound's applicability in developing new agrochemicals and antimicrobial agents (Deohate & Palaspagar, 2020).

Antimicrobial Activities

Several studies have focused on the synthesis of new heterocycles incorporating the antipyrine moiety, demonstrating significant antimicrobial activities. These studies highlight the potential use of such compounds in developing new antimicrobial agents (Bondock et al., 2008).